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Compound of Interest

Compound Name:
(3R)-1-(4-nitrophenyl)pyrrolidin-3-

ol

CAS No.: 181959-79-5

Cat. No.: B2920048

Get Quote

The toxicological and safety profile of (3R)-1-(4-nitrophenyl)pyrrolidin-3-ol can be inferred

from an expert analysis of its constituent functional groups. The presence of a 4-nitrophenyl

group suggests hazards associated with aromatic nitro compounds, while the pyrrolidinol

backbone points to potential irritation and other effects characteristic of cyclic amines and

alcohols.

The 4-Nitrophenyl Moiety: A Key Contributor to Toxicity
Aromatic nitro compounds, such as 4-nitrophenol, are known to be harmful if swallowed,

inhaled, or in contact with skin[2][3][4]. A significant hazard associated with these compounds is

the potential for causing damage to organs, particularly the liver and kidneys, through

prolonged or repeated exposure[2].

The Pyrrolidinol Moiety: Irritation Potential
The pyrrolidinol component, based on data for similar compounds like 3-pyrrolidinol, is likely to

cause skin and serious eye irritation[5]. It may also cause respiratory irritation.
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Based on this analysis, a presumptive GHS classification for (3R)-1-(4-nitrophenyl)pyrrolidin-
3-ol is proposed to guide safe handling practices.

Table 1: Presumptive GHS Hazard Classification for (3R)-1-(4-nitrophenyl)pyrrolidin-3-ol

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[2]

[4]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin.[2][4]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled.[2][4]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[5]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation.[5][6]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

H373: May cause damage to

organs (Kidney, Liver) through

prolonged or repeated

exposure.[2]

Hazardous to the Aquatic

Environment, Acute Hazard
Category 3

H402: Harmful to aquatic life.

[2]

Prudent Laboratory Practices: Handling and Storage
Given the inferred hazards, stringent adherence to safe laboratory practices is paramount.

Engineering Controls and Personal Protective
Equipment (PPE)
All work with (3R)-1-(4-nitrophenyl)pyrrolidin-3-ol should be conducted in a well-ventilated

laboratory, preferably within a certified chemical fume hood to minimize inhalation exposure[2]

[3]. The following PPE is mandatory:
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Eye Protection: Safety glasses with side-shields or chemical safety goggles conforming to

EN166 (EU) or NIOSH (US) standards[4].

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) tested according to EN 374.

Gloves must be inspected before use and disposed of properly after handling the

compound[4][6].

Body Protection: A lab coat or other protective clothing to prevent skin contact. For larger

quantities or when there is a risk of splashing, an apron or chemical-resistant suit may be

necessary[7].

Safe Handling and Storage Workflow
The following workflow ensures the safe handling and storage of (3R)-1-(4-
nitrophenyl)pyrrolidin-3-ol.
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Storage Protocol

Handling Protocol

Personal Hygiene

Store in a Tightly Closed Container

Keep in a Dry, Well-Ventilated Place Weigh in a Fume Hood

Retrieve from Storage

Store Locked Up or in a Restricted Area Use Appropriate Tools (Spatula, etc.)

Add to Solvent Slowly

Wash Hands Thoroughly After Handling

After Handling

Do Not Eat, Drink, or Smoke in Work Area

Immediately Change Contaminated Clothing

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Storage.
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Emergency Procedures: A Self-Validating System
for Safety
Preparedness is key to mitigating the impact of any laboratory incident. The following protocols

provide a clear, actionable response plan.

First-Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Table 2: First-Aid Measures for (3R)-1-(4-nitrophenyl)pyrrolidin-3-ol Exposure

Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, call for immediate medical attention. If

breathing has stopped, provide artificial

respiration[2][3].

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin area with plenty of water

for at least 15 minutes. Seek medical attention if

irritation persists[2][3][8].

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes. Call

an ophthalmologist[2].

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Immediately make the victim drink water

(two glasses at most). Never give anything by

mouth to an unconscious person. Seek

immediate medical attention[2][3][4].

Chemical Spill Response
A structured approach to spill management is essential to prevent further contamination and

exposure.
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Minor Spill Response Major Spill Response

Chemical Spill Occurs

Assess Spill Size (Minor vs. Major)

Minor Spill

Small, manageable quantity

Major Spill

Large quantity, unknown substance, or beyond your capability

Alert People in Immediate Area Evacuate the Area

Don Appropriate PPE

Contain Spill with Absorbent Material

Gently Sweep or Collect Material

Place in Labeled Hazardous Waste Container

Decontaminate Spill Area

Contact Emergency Services / EHS

Secure the Area and Restrict Access

Click to download full resolution via product page

Caption: Decision Tree for Chemical Spill Response.
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Physical and Chemical Properties
While specific experimental data for (3R)-1-(4-nitrophenyl)pyrrolidin-3-ol is limited, the

properties of its analogs provide valuable insights.

Table 3: Physical and Chemical Properties of Analogous Compounds

Property 4-Nitrophenol 3-Pyrrolidinol

Appearance
Colorless to pale yellow

solid[9]

White to slightly pale yellow

solid[5]

Melting Point 110 - 115 °C[2] 30 °C (Freezing point)[5]

Boiling Point 279 °C[2] 70 °C at 0.08 kPa[5]

Solubility Soluble in water[9]
Soluble in water and

methanol[10]

Stability and Reactivity
(3R)-1-(4-nitrophenyl)pyrrolidin-3-ol is expected to be stable under recommended storage

conditions[7]. However, it is crucial to avoid:

Strong Oxidizing Agents, Strong Acids, and Strong Bases: These can lead to vigorous and

potentially hazardous reactions.

Excessive Heat and Ignition Sources: As a solid organic compound, it may be combustible at

high temperatures, and dust formation should be avoided to prevent the risk of a dust

explosion[7].

Disposal Considerations
All waste materials, including the compound itself, contaminated absorbent materials, and

disposable PPE, must be treated as hazardous waste. Dispose of contents and container in

accordance with local, state, and federal regulations at an approved waste disposal plant[11].

Do not allow the product to enter drains or waterways[2][6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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